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Compound of Interest

Compound Name:
3-(4-Fluorophenyl)isoxazol-5-

amine

Cat. No.: B1270891 Get Quote

An In-Depth Technical Guide to 3-(4-Fluorophenyl)isoxazol-5-amine: Properties, Synthesis,

and Applications

Executive Summary
This guide provides a comprehensive technical overview of 3-(4-Fluorophenyl)isoxazol-5-
amine, a heterocyclic amine of significant interest in medicinal and materials chemistry. The

isoxazole scaffold is a well-established "privileged structure" in drug discovery, known for its

versatile biological activities.[1][2] This document, intended for researchers and drug

development professionals, details the compound's fundamental properties, provides a

validated synthesis protocol with mechanistic insights, and explores its reactivity and diverse

applications. By synthesizing data from established chemical suppliers and the scientific

literature, this whitepaper serves as a core resource for leveraging this valuable synthetic

building block.

Introduction: The Isoxazole Scaffold in Modern
Chemistry
Isoxazoles, a class of five-membered aromatic heterocycles containing adjacent nitrogen and

oxygen atoms, are foundational moieties in pharmaceutical chemistry.[3] Their unique

electronic properties and ability to act as hydrogen bond donors and acceptors allow them to

interact with a wide array of biological targets.[4] This versatility has led to the incorporation of
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the isoxazole ring into numerous FDA-approved drugs, including the anti-inflammatory agent

Valdecoxib and the antirheumatic drug Leflunomide.[1][3] The strategic placement of functional

groups on the isoxazole core, such as the fluorophenyl and amine groups in the title

compound, allows for fine-tuning of pharmacokinetic profiles, enhancement of binding affinity,

and exploration of new therapeutic avenues.[5] 3-(4-Fluorophenyl)isoxazol-5-amine serves

as a key intermediate, providing a reactive handle for the construction of more complex

molecular architectures targeting diseases ranging from cancer to neurological disorders.[2][6]

Molecular Identity and Physicochemical Properties
The precise identification and characterization of a chemical entity are paramount for

reproducible scientific investigation. 3-(4-Fluorophenyl)isoxazol-5-amine is defined by its

unique combination of a fluorinated aromatic ring and a primary amine on the isoxazole core.
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(4-Fluorobenzoyl)acetonitrile
+ Hydroxylamine HCl
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(3 days)

Aqueous Workup

Ether Extraction
Wash & Dry (MgSO₄)

Solvent Evaporation

Recrystallization
(Diethyl ether/Hexane)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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